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Compound of Interest

5-Bromo-2-hydrazinylbenzoic acid
Compound Name:
hydrochloride

Cat. No.: B6322241

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development engaged with 5-Bromo-2-hydrazinylbenzoic acid
hydrochloride. It moves beyond a simple data sheet to provide in-depth insights into its
properties, handling, and applications, grounded in established scientific principles.

Introduction and Strategic Importance

5-Bromo-2-hydrazinylbenzoic acid hydrochloride is a substituted aromatic hydrazine
derivative. Such compounds are of significant interest in medicinal chemistry and organic
synthesis. The presence of a bromine atom, a carboxylic acid, and a hydrazinyl hydrochloride
group on the benzoic acid scaffold imparts a uniqgue combination of reactivity and functionality.
These features make it a valuable building block for the synthesis of more complex molecules,
particularly heterocyclic compounds which form the core of many pharmaceutical agents. The
hydrochloride salt form generally enhances the stability and solubility of the parent hydrazine
compound, facilitating its use in aqueous reaction media.

Hydrazine derivatives are known to be precursors in the synthesis of various biologically active
molecules, including those with potential antifungal, antibacterial, and antitubercular
properties[1]. The strategic placement of the bromo and hydrazinyl groups on the benzoic acid
ring allows for regioselective reactions, providing a reliable route to specific isomers of target
compounds.
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Physicochemical Properties and Characterization

A precise understanding of the physicochemical properties of 5-Bromo-2-hydrazinylbenzoic
acid hydrochloride is fundamental to its effective application. These properties dictate its
behavior in different solvent systems, its reactivity, and the appropriate analytical methods for

its characterization.

Key Physicochemical Data

Property Value Source
Molecular Formula C7HsBrCIN202

Molecular Weight 267.51 g/mol Calculated
CAS Number 1260776-15-5 [2]

Typically a white to off-white
Appearance ) ] [1]
crystalline solid

N Moderately soluble in polar
Solubility ] [1]
solvents like water and ethanol

Note: The molecular weight is calculated based on the provided molecular formula.

Structural Elucidation and Analytical Methodologies

The definitive identification and purity assessment of 5-Bromo-2-hydrazinylbenzoic acid
hydrochloride require a suite of analytical techniques. The choice of method is dictated by the
specific information sought, from structural confirmation to quantitative analysis.

A variety of analytical methods are available for the characterization of related compounds,
which can be adapted for 5-Bromo-2-hydrazinylbenzoic acid hydrochloride. These include:

» High-Performance Liquid Chromatography (HPLC): A cornerstone for purity assessment and
guantification. A reversed-phase C18 column is often suitable for such aromatic compounds.

o Mass Spectrometry (MS): Provides crucial information on the molecular weight and

fragmentation pattern, confirming the compound's identity.
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* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are indispensable for
elucidating the precise molecular structure by revealing the chemical environment of each
atom.

o Fourier-Transform Infrared Spectroscopy (FTIR): Useful for identifying the presence of key
functional groups such as the carboxylic acid (C=0 and O-H stretches) and the hydrazine
group (N-H stretches).

Synthesis and Reaction Principles

The synthesis of hydrazinylbenzoic acid derivatives often involves a multi-step process,
typically starting from the corresponding aminobenzoic acid. A general and well-established
pathway proceeds through diazotization, reduction, and subsequent hydrolysis[3].

lllustrative Synthetic Workflow

The following diagram outlines a logical, though generalized, workflow for the synthesis of a
hydrazinylbenzoic acid hydrochloride, which serves as a foundational model for the synthesis
of 5-Bromo-2-hydrazinylbenzoic acid hydrochloride.
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Caption: A generalized workflow for the synthesis of a hydrazinylbenzoic acid hydrochloride.
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Causality in Experimental Choices:

o Diazotization: The use of sodium nitrite in a strong acid like hydrochloric acid is a classic and
efficient method for converting a primary aromatic amine to a diazonium salt. The low
temperature (typically 0-5 °C) is critical to prevent the decomposition of the unstable
diazonium intermediate.

e Reduction: The choice of reducing agent is pivotal. Stannous chloride (SnClz) is a common
and effective choice for the reduction of diazonium salts to hydrazines. Alternatively, sulfur
dioxide can be used, which is a method detailed in Organic Syntheses for a related
compound[4].

 Isolation as Hydrochloride: The final product is often isolated as its hydrochloride salt by
precipitation from an acidic solution. This not only aids in purification but also enhances the
stability of the hydrazine, which can be susceptible to oxidation in its free base form.

Applications in Drug Development and Research

5-Bromo-2-hydrazinylbenzoic acid hydrochloride is a valuable intermediate in the synthesis
of various pharmaceutical compounds. Its utility stems from the reactivity of the hydrazine
group, which can readily participate in condensation reactions to form heterocyclic rings.

This compound and its analogs are precursors for creating molecules that are investigated for
a range of therapeutic applications. The synthesis of compounds for use as antidiabetics is a
notable area of research where similar bromo-substituted benzoic acid derivatives are
employed[5][6][7]. The bromine atom also provides a site for further functionalization through
cross-coupling reactions, expanding the synthetic possibilities.

Safety, Handling, and Storage

As with all hydrazine derivatives, 5-Bromo-2-hydrazinylbenzoic acid hydrochloride should
be handled with care due to its potential toxicity. Hydrazine-containing compounds as a class
are often considered potentially carcinogenic and can cause irritation to the skin, eyes, and
respiratory tract[1].

Recommended Handling Procedures:
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o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

» Ventilation: Work in a well-ventilated area, preferably a fume hood, to minimize inhalation
exposure.

o Storage: Store in a cool, dry place away from oxidizing agents. The container should be
tightly sealed to prevent moisture absorption, as the compound can be hygroscopic[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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